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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate
CAS No.: 64373-51-9
Cat. No.: B1226279
Get Quote
. J

Executive Summary & Analytical Significance

2-Formylfuran-5-sulfonate (FFSA) is a critical oxidized derivative of furanic biomass
(specifically 5-HMF). Its identification is often complicated by its structural similarity to its
precursors. High-resolution NMR is the gold standard for distinguishing FFSA because it
provides unambiguous proof of the sulfonate group's presence (via chemical shift perturbation)
and the loss of the hydroxymethyl group (absence of aliphatic signals).

Key Analytical Advantages of NMR for FFSA:

o Specificity: Distinguishes the sulfonate moiety from the carboxylic acid (Furoic acid) or
alcohol (HMF) without derivatization.

» Quantification: The distinct aldehyde proton allows for precise qNMR (quantitative NMR)
even in complex mixtures.

» Solvent Versatility: Stable in D20 and DMSO-ds, allowing direct analysis of aqueous reaction
aliquots.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1226279#bc-rfq
https://www.benchchem.com/product/b1226279/docs?utm_src=pdf-body#comparative-guide-nmr-analysis-of-2-formylfuran-5-sulfonate-ffsa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Structural Assignments & Chemical Logic

The furan ring is an aromatic system where substituent effects are pronounced.

e The Aldehyde (-CHO) at C2: Strongly electron-withdrawing, deshielding the adjacent H3
proton.

e The Sulfonate (-SOsNa/H) at C5: Electron-withdrawing (inductive), but less deshielding than
the aldehyde. It replaces the H5 proton found in Furfural.

Visualizing the Assignment Logic

The following diagram illustrates the structural nodes and the logical flow for assigning the
NMR signals.
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Figure 1: Structural assignment map for 2-Formylfuran-5-sulfonate showing the impact of
substituents on chemical shifts.

Comparative 1H NMR Analysis

The table below contrasts FFSA with its primary "alternative” contaminants: Furfural (the non-
sulfonated analog) and 5-HMF (the reduced precursor).

Table 1: 1H NMR Chemical Shift Comparison (in D20)
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2-Formylfuran-5-

Furfural (Alternative 5-HMF (Alternative

Feature
sulfonate (Product) 1) 2)
Aldehyde (-CHO) 9.50 — 9.65 ppm (s) 9.56 ppm (s) 9.45 ppm (s)
Ring Proton H3 730~ 7.45 ppm (d. 7.28 ppm (d) 7.35 ppm (d)
ing Proton : m : m
9 J=3.5 Hz) PP PP
) 6.80 — 7.00 ppm (d,
Ring Proton H4 6.65 ppm (dd) 6.60 ppm (d)
J=3.5 Hz)
) ABSENT (Substituted ABSENT (Substituted
Ring Proton H5 7.75 ppm (d)
by -SOs) by -CH20H)
Aliphatic (-CHz-) ABSENT ABSENT 4.60 ppm (S)

Critical Diagnostic:

o Absence of H5: The disappearance of the doublet at ~7.75 ppm (present in Furfural)

confirms substitution at the C5 position.

o Absence of CHz: The lack of a singlet at ~4.6 ppm distinguishes FFSA from 5-HMF.

o Coupling: FFSA shows two clear doublets with a characteristic furan coupling constant (J =

3.5 Hz).

Experimental Protocol: 1H NMR Acquisition

Sample Prep: Dissolve 5-10 mg of the sulfonate salt in 600 pL of D20 (preferred for
solubility) or DMSO-de.

Internal Standard: Add a trace amount of TSP (sodium trimethylsilylpropanesulfonate) for

D20 (set to 0.00 ppm). Avoid TMS in aqueous solvents.

Parameters:

o Pulse Angle: 30° or 90°.
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o Relaxation Delay (d1): = 5 seconds (Aldehyde protons relax slowly; ensure full relaxation
for gNMR).

o Scans: 16—64 (Sufficient for >95% purity).

Comparative 13C NMR Analysis

Carbon NMR provides the definitive confirmation of the sulfonate attachment via the chemical
shift of the C5 carbon.

ble 2- 13C ~hemical Shift C ison (i )

2-Formylfuran-5-

Carbon Position sulfonate Furfural 5-HMF

C-Aldehyde (C=0) ~178 - 180 ppm ~179 ppm ~180 ppm

C2 (Quaternary) ~152 ppm ~150 ppm ~153 ppm

C5 (Sulfonated) ~155 - 158 ppm 148 ppm (CH) ~160 ppm (C-O)

C3 (CH) ~120 - 125 ppm 124 ppm 125 ppm

C4 (CH) ~112 - 115 ppm 113 ppm 110 ppm

Aliphatic (-CHz-) ABSENT ABSENT ~57 ppm
Analysis:

e The C5 Shift: The carbon bonded to the sulfonate group resonates downfield (~155+ ppm)
due to the electron-withdrawing nature of the -SOs group, distinct from the unsubstituted C5
in Furfural (148 ppm).

 Differentiation from HMF: The absence of the aliphatic carbon signal at ~57 ppm is the
fastest check for HMF impurities.

Experimental Workflow for Purity Validation

To rigorously prove the identity of 2-Formylfuran-5-sulfonate, follow this self-validating
workflow.
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Is Aliphatic CH2 (~4.6 ppm) Present?
o (Unlikely if Formyl)

Is H5 (~7.75 ppm) Present?

Identity: 5-HMF
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Figure 2: Decision tree for identifying 2-Formylfuran-5-sulfonate from common furanic
impurities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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